BENGHE Foundational & Exploratory

Check Availability & Pricing

Boc-2-chloropropylamine molecular weight and
formula

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

tert-butyl N-(2-
Compound Name:
chloropropyl)carbamate

CAS No.: 272791-90-9

Cat. No.: B1521359

Get Quote

Technical Monograph: Boc-2-Chloropropylamine

High-Purity Scaffold for Heterocyclic Synthesis and Peptidomimetics

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]1[7][8][9]

Boc-2-chloropropylamine is a protected amino-alkyl chloride used primarily as a reactive
intermediate in the synthesis of pyrrolidines, azetidines, and complex peptidomimetics. It
serves as a "masked" electrophile; the Boc group protects the amine from self-alkylation until
acidic deprotection or base-mediated cyclization is triggered.

Core Specifications
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Property Specification
IUPAC Name tert-butyl (2-chloropropyl)carbamate
Common Name Boc-2-chloropropylamine

Note: Often conflated with isomers.Linear
CAS Number Isomer (3-Cl): 116861-31-5 Branched Isomer (2-
CI): [Specific Isomer Dependent]

Molecular Formula CsH16CINO2

Molecular Weight 193.67 g/mol

Colorless to pale yellow viscous oil (low melting

Physical State )
solid)

Solubility Soluble in DCM, THF, EtOAc; Insoluble in water

Contains one stereocenter at C2. Available as

Chirality
(R), (S), or racemate.[1]

Critical Isomer Disambiguation

Researchers frequently confuse three structural isomers sharing the formula CsH16CINO-.
Selecting the correct isomer is critical for the intended cyclization pathway.

e Boc-2-chloropropylamine (Target):tert-butyl (2-chloropropyl)carbamate.
o Structure: Boc-NH-CHz2-CH(CI)-CHs
o Precursor: 1-Amino-2-propanol (Isopropanolamine).
o Cyclization Product: 2-Methylaziridine (N-Boc).

e Boc-1-chloro-2-propylamine:tert-butyl (1-chloropropan-2-yl)carbamate.
o Structure: CH3-CH(NH-Boc)-CH2-Cl

o Precursor: 2-Amino-1-propanol (Alaninol).[2][3][4]
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o Cyclization Product: 2-Methylaziridine (N-Boc) — Same product via different bond.

e Boc-3-chloropropylamine:tert-butyl (3-chloropropyl)carbamate.[5]
o Structure: Boc-NH-CH2-CH2-CH2-Cl
o Precursor: 3-Aminopropanol.
o Cyclization Product: Azetidine (4-membered ring).

Synthetic Routes & Mechanistic Causality

The synthesis of Boc-2-chloropropylamine hinges on the nucleophilic substitution of the
hydroxyl group in Boc-1-amino-2-propanol. The choice of chlorinating agent dictates the
impurity profile, specifically the risk of premature aziridine formation.

Primary Protocol: Thionyl Chloride (SOCIz) Method

This method is preferred for scale-up but requires strict temperature control to prevent the
“internal attack" of the carbamate nitrogen.

Reagents:

e Boc-1-amino-2-propanol (1.0 equiv)

e Thionyl Chloride (1.2 equiv)

o Pyridine (2.5 equiv) or Triethylamine (TEA)
e Dichloromethane (DCM) (Anhydrous)
Step-by-Step Methodology:

e Solvation: Dissolve Boc-1-amino-2-propanol in anhydrous DCM under N2 atmosphere. Cool
to -10°C.

o Expert Insight: Low temperature is non-negotiable. At >0°C, the HCI byproduct facilitates
the cleavage of the Boc group, while excess base promotes cyclization to the aziridine.
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Base Addition: Add Pyridine dropwise. Maintain temperature < -5°C.

Chlorination: Add SOCI:z dropwise over 60 minutes. The reaction is exothermic.

o Mechanism: The alcohol attacks SOCIz to form an alkyl chlorosulfite intermediate (-
OS(0)CI), which then undergoes Sn2 substitution by chloride ion.

Quench & Wash: Pour mixture into ice-cold NaHCOs (sat). Extract with DCM.

Purification: Flash chromatography (Hexane/EtOAC).

o Self-Validating Check: If the product is a volatile liquid that fumes or polymerizes, you
likely formed the aziridine (bp ~100°C) rather than the chloride.

Alternative Protocol: Appel Reaction (PPh3/CCls)

Used when acid-sensitive moieties are present, though less "green” due to triphenylphosphine
oxide waste.

« Conditions: PPhs (1.5 eq), CCla or C2Cls in DCM at 0°C.

o Advantage: Neutral pH prevents premature Boc cleavage.

Reactivity & Applications (The "Mustard"
Mechanism)

Boc-2-chloropropylamine acts as a nitrogen mustard equivalent. Its utility lies in its ability to
cyclize or alkylate.

Pathway A: Intramolecular Cyclization (Aziridine
Formation)

Upon treatment with a strong base (NaH, KOtBu) in THF, the carbamate nitrogen is
deprotonated. The resulting anion performs an intramolecular Sn2 attack on the C-Cl bond,
ejecting chloride.

e Product: N-Boc-2-methylaziridine.
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e Use: Ring-opening polymerization or nucleophilic ring-opening to create 1,2-diamines.

Pathway B: Direct Nucleophilic Substitution

In the presence of strong external nucleophiles (e.g., thiols, azides) and absence of strong
base, the chlorine can be displaced directly, though this competes with cyclization.

Pathway Visualization

The following diagram illustrates the divergence between stable synthesis and reactive

cyclization.
Boc-2-chloropropylamine
Cl- Attack (Sn2
Kinetic Co(mml) (Target: CBH16CINO?2)
SOC|2, -10°C / |
Boc-1-amino-2-propanol (Activation) > Alkyl Chlorosulfite Base (NaH/k}OtBu)
(Precursor) (Intermediate) - .. High Temp / Excess Base Intramolecuv Sn2

N-Boc-2-methylaziridine

(Cyclized Side-Product)

Click to download full resolution via product page

Figure 1: Synthetic pathway showing the critical divergence between the stable chloride target
and the aziridine cyclization product.[1]

Handling & Stability
Storage:
o Store at -20°C under Argon/Nitrogen.

e The compound is prone to slow spontaneous cyclization at room temperature, releasing HCI
which can autocatalytically remove the Boc group.

Safety:
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» Vesicant Hazard: Like all nitrogen mustard analogs, this compound is a potential alkylating
agent. It can cause severe skin burns and DNA damage. Double-gloving (Nitrile/Laminate) is
mandatory.

* Incompatibility: Avoid strong bases unless cyclization is intended. Avoid Lewis acids (cleaves
Boc).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Boc-2-chloropropylamine molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1521359/docs#boc-2-chloropropylamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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